Cas no 2228985-08-6 (methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate)

• Product Name: methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate
• CAS No: 2228985-08-6
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 6228074
• PubChem ID: 165783044
• Update Time: 2025-06-09

methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate
• EN300-1960805
• methyl 2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxyacetate
• 2228985-08-6

• Inchi： 1S/C9H7ClF3NO3/c1-17-8(16)6(15)5-2-4(9(11,12)13)3-14-7(5)10/h2-3,6,15H,1H3
• InChI Key： TZPONIGVFGAOSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 269.0066553g/mol
• Monoisotopic Mass: 269.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate

Introduction to Methyl 2-2-Chloro-5-(Trifluoromethyl)Pyridin-3-yl-2-Hydroxyacetate (CAS No. 2228985-08-6)

Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate, a compound with the chemical identifier CAS No. 2228985-08-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent and a trifluoromethyl group, alongside a hydroxyacetic acid moiety, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been the focus of extensive research efforts aimed at elucidating its structural and functional attributes. The molecular framework of Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate exhibits a high degree of complexity, which is reflected in its ability to engage in diverse chemical interactions. These interactions are pivotal in determining its biological activity and therapeutic potential.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific biological pathways implicated in various diseases. The structural features of Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate make it an attractive candidate for such applications. The chloro and trifluoromethyl substituents are known to enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their bioavailability and efficacy.

The hydroxyacetic acid moiety within the molecule introduces a polar functional group that can facilitate interactions with biological targets. This feature is particularly relevant in the context of drug design, where the precise alignment of functional groups with target sites is crucial for achieving optimal binding affinity and selectivity. The compound's ability to engage in hydrogen bonding and other non-covalent interactions further underscores its potential as a pharmacophore.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of trifluoromethyl groups into drug molecules has been shown to modulate their pharmacokinetic properties, enhancing their metabolic stability and resistance to enzymatic degradation. This has led to the exploration of trifluoromethylated derivatives as lead compounds for the development of new therapeutic agents.

The synthesis of Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also demonstrate the sophistication of modern organic chemistry techniques.

The biological evaluation of this compound has revealed promising activities in preclinical models. Initial studies indicate that Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate exhibits inhibitory effects on certain enzymes and receptors associated with key disease pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The structural diversity inherent in this compound provides a rich foundation for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimized analogs with enhanced biological activity. Such approaches are essential for translating laboratory findings into viable drug candidates that meet stringent pharmacological requirements.

In conclusion, Methyl 2-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2-hydroxyacetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, coupled with promising biological activities, position it as a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.